Cas no 941903-53-3 (N-(5-chloro-2-cyanophenyl)-1-(2,5-dimethylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(5-chloro-2-cyanophenyl)-1-(2,5-dimethylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941903-53-3
• MF: C₂₂H₁₈ClN₃O₂
• MW: 391.850224018097
• CID: 5499068
• Update Time: 2025-11-01

N-(5-chloro-2-cyanophenyl)-1-(2,5-dimethylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(5-chloro-2-cyanophenyl)-1-[(2,5-dimethylphenyl)methyl]-1,2-dihydro-2-oxo-
• N-(5-chloro-2-cyanophenyl)-1-(2,5-dimethylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C22H18ClN3O2/c1-14-5-6-15(2)17(10-14)13-26-9-3-4-19(22(26)28)21(27)25-20-11-18(23)8-7-16(20)12-24/h3-11H,13H2,1-2H3,(H,25,27)
• InChI Key： IGDYIOUTIFKTKP-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC(C)=CC=C2C)C=CC=C1C(NC1=CC(Cl)=CC=C1C#N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-chloro-2-cyanophenyl)-1-(2,5-dimethylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Professional Introduction to N-(5-chloro-2-cyanophenyl)-1-(2,5-dimethylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941903-53-3)

N-(5-chloro-2-cyanophenyl)-1-(2,5-dimethylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 941903-53-3, represents a novel class of molecules with potential therapeutic applications. Its unique structural features, including a pyridine core and specific substituents, make it an intriguing candidate for further research and development.

The chemical structure of N-(5-chloro-2-cyanophenyl)-1-(2,5-dimethylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is characterized by a fused heterocyclic system that combines a pyridine ring with an amide functional group. The presence of chloro and cyano substituents on the phenyl ring enhances its reactivity and diversity in biological interactions. Additionally, the dimethylphenyl group at the 1-position contributes to the steric and electronic properties of the molecule, influencing its binding affinity and pharmacokinetic behavior.

In recent years, there has been growing interest in developing new compounds with enhanced biological activity and improved pharmacological profiles. The pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. N-(5-chloro-2-cyanophenyl)-1-(2,5-dimethylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is no exception and has been explored for its potential in various therapeutic areas.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The key synthetic route includes condensation reactions between appropriate precursors followed by functional group transformations. The use of advanced catalytic systems has been crucial in optimizing these reactions, leading to more efficient and sustainable synthetic methodologies.

The pharmacological evaluation of N-(5-chloro-2-cyanophenyl)-1-(2,5-dimethylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has revealed promising results in preclinical studies. Its ability to interact with specific biological targets suggests potential applications in treating various diseases. For instance, its structural motif is reminiscent of molecules known to modulate enzyme activity and receptor binding. This has led researchers to investigate its effects on enzymes such as kinases and phosphodiesterases, which are implicated in numerous pathological processes.

The compound's interaction with biological targets is further enhanced by its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS) therapies. The presence of lipophilic groups like the dimethylphenyl moiety facilitates this property. Additionally, the amide group provides a site for hydrogen bonding interactions with biological targets, increasing binding affinity and specificity.

In vitro studies have demonstrated that N-(5-chloro-2-cyanophenyl)-1-(2,5-dimethylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide exhibits inhibitory activity against several key enzymes involved in disease pathways. For example, it has shown potential as an inhibitor of tyrosine kinases, which are overexpressed in many cancers. This inhibitory activity is attributed to its ability to mimic natural substrates or bind to allosteric sites on the enzyme surface.

The compound's stability under various conditions is another critical factor that contributes to its suitability for pharmaceutical applications. Studies have shown that it maintains its structural integrity under physiological conditions, ensuring consistent bioavailability and efficacy. Furthermore, its solubility profile allows for formulation into various drug delivery systems, enhancing its therapeutic potential.

The development of novel drug candidates often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. N-(5-chloro-2-cyanophenyl)-1-(2,5-dimethylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide exemplifies this collaborative approach. Its design incorporates insights from structural biology and computational chemistry to optimize its pharmacological properties.

The future prospects for this compound are promising. Ongoing research aims to further refine its chemical structure to enhance its potency and reduce potential side effects. Additionally, exploring new synthetic routes could lead to more cost-effective production methods. These advancements would be crucial in bringing this molecule closer to clinical application.

In conclusion，N-(5-chloro - 2 - cyanophenyl strong > ) - 1 - ( 25 - dim eth yl phen yl ) m eth yl - 20 x o - 12 dihy dro p y rid ine - 3 - car box am ide ( C A S No . 941903 -53 -3 ) is a remarkable compound with significant potential in pharmaceutical applications . Its unique structural features , combined with promising preclinical results , make it an exciting candidate for further research . As our understanding of biological systems continues to evolve , compounds like this will play an increasingly important role in developing innovative therapies . p >